Cas no 165198-53-8 (Rivulobirin A)

Rivulobirin A structure
Rivulobirin A structure
Product Name:Rivulobirin A
CAS No:165198-53-8
MF:C32H28O10
MW:572.558730125427
CID:171808
Update Time:2024-03-01

Rivulobirin A Chemical and Physical Properties

Names and Identifiers

    • 7H-Furo[3,2-g][1]benzopyran-7-one,9-[[2-[2-hydroxy-1,1-dimethyl-3-[(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)oxy]propoxy]-3-met
    • 7H-Furo[3,2-g][1]benzopyran-7-one,9-[[2-[2-hydroxy-1,1-dimethyl-3-[(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)oxy]propoxy]-3-methyl-3-buten-1-yl]oxy]-
    • 7H-Furo[3,2-g][1]benzopyran-7-one,9-[[2-[2-hydroxy-1,1-dimethyl-3-[(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)oxy]propoxy]-3-methyl-3-butenyl]oxy]-(9CI)
    • Rivulobirin
    • Rivulobirin A
    • MLS002472885
    • HMS2267D07
    • SMR001396996
    • Inchi: 1S/C32H28O10/c1-17(2)22(15-38-30-26-20(9-11-36-26)13-18-5-7-24(34)40-28(18)30)42-32(3,4)23(33)16-39-31-27-21(10-12-37-27)14-19-6-8-25(35)41-29(19)31/h5-14,22-23,33H,1,15-16H2,2-4H3
    • InChI Key: AVODUFXCUYKMAY-UHFFFAOYSA-N
    • SMILES: O(C(C(=C)C)COC1C2=C(C=CC(=O)O2)C=C2C=COC=12)C(C)(C)C(COC1C2=C(C=CC(=O)O2)C=C2C=COC=12)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 10
  • Complexity: 1100
  • Topological Polar Surface Area: 127
  • XLogP3: 3.048
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